Cas no 1805113-92-1 (6-Bromomethyl-2-fluoro-3-iodopyridine)

• Product Name: 6-Bromomethyl-2-fluoro-3-iodopyridine
• CAS No: 1805113-92-1
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 4901564
• Update Time: 2025-05-20

6-Bromomethyl-2-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromomethyl-2-fluoro-3-iodopyridine

• Inchi： 1S/C6H4BrFIN/c7-3-4-1-2-5(9)6(8)10-4/h1-2H,3H2
• InChI Key： XNXHZFCKIDWJOR-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CBr)C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromomethyl-2-fluoro-3-iodopyridine

Comprehensive Guide to 6-Bromomethyl-2-fluoro-3-iodopyridine (CAS No. 1805113-92-1): Properties, Applications, and Industry Insights

6-Bromomethyl-2-fluoro-3-iodopyridine (CAS No. 1805113-92-1) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, fluoro, and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C₆H₄BrFIN, offers versatile reactivity, making it invaluable for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for halogenated pyridines like 6-Bromomethyl-2-fluoro-3-iodopyridine has surged due to their role in developing next-generation pharmaceuticals and crop protection agents. Researchers frequently search for "synthetic routes for 6-Bromomethyl-2-fluoro-3-iodopyridine" or "CAS 1805113-92-1 suppliers," reflecting its commercial and academic relevance. The compound’s fluorine and iodine moieties enhance metabolic stability and binding affinity, aligning with trends in precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, 6-Bromomethyl-2-fluoro-3-iodopyridine is often employed in Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing the growing need for C–C bond formation strategies. Its bromomethyl group facilitates further functionalization, enabling the creation of heterocyclic scaffolds central to kinase inhibitors and antiviral agents. Industry forums frequently discuss "how to store 6-Bromomethyl-2-fluoro-3-iodopyridine" and "stability under inert conditions," underscoring practical handling considerations.

Environmental and regulatory trends also shape the discourse around this compound. With increasing focus on green chemistry, researchers explore solvent-free reactions or catalytic methods to minimize waste during its utilization. The compound’s low ecotoxicity profile (when handled properly) makes it a candidate for sustainable applications, resonating with queries like "eco-friendly halogenated intermediates."

In analytical contexts, 6-Bromomethyl-2-fluoro-3-iodopyridine is characterized via HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for most applications. Its crystalline solid form and moderate solubility in organic solvents are frequently cited in patent literature, particularly for high-value small molecules. Searches for "NMR data for CAS 1805113-92-1" highlight the need for precise structural validation.

Looking ahead, the compound’s potential in PET radiopharmaceuticals (due to its iodine-124 compatibility) and bioconjugation techniques positions it at the forefront of molecular imaging innovation. As the industry pivots toward personalized therapeutics, 6-Bromomethyl-2-fluoro-3-iodopyridine exemplifies how tailored intermediates can accelerate discovery pipelines.